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Compound of Interest

Compound Name: Oxfbd02

Cat. No.: B609799

Audience: Researchers, scientists, and drug development professionals.

Introduction

Oxfbd02 is a selective inhibitor of the first bromodomain of BRD4 (BRD4(1)), with an IC50 of
382 nM.[1][2][3] It is a cell-permeable compound used in research to study the role of BRD4 in
various biological processes, including cancer cell proliferation.[1][3] Accurate and consistent
preparation of stock solutions is critical for obtaining reproducible results in downstream
experiments. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving small molecules
like Oxfbd02 due to its high solubilizing capacity. This document provides a detailed protocol
for the preparation, storage, and handling of Oxfbd02 stock solutions in DMSO.

Quantitative Data Summary

The key properties of Oxfbd02 are summarized in the table below for quick reference.
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Property Value Source(s)
Molecular Formula C1sH17NO3 [1112114115]
Molecular Weight (MW) 295.33 g/mol [L112][31[41[5]
Appearance Solid [2][4]
Solubility in DMSO Up to 100 mM [1]

Storage (Solid) Store at +4°C [1]

Storage (Solution) Store in aliquots at -20°C

Experimental Protocol

This protocol details the steps to prepare a 10 mM stock solution of Oxfbd02 in DMSO. This
concentration is a common starting point for creating working solutions for various assays.

3.1. Materials and Equipment

Oxfbd02 solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
3.2. Safety Precautions
e Always handle Oxfbd02 and DMSO in a well-ventilated area or a chemical fume hood.

e Wear appropriate PPE to avoid skin and eye contact.
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o Consult the Safety Data Sheet (SDS) for Oxfbd02 and DMSO before handling.

3.3. Stock Solution Calculation

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
Example Calculation for a 10 mM Stock Solution in 1 mL:

e Mass (mg) = 10 mM x 1 mL x 295.33 g/mol

e Mass (mg) = 2.9533 mg

Therefore, 2.95 mg of Oxfbd02 is needed to make 1 mL of a 10 mM stock solution.

3.4. Step-by-Step Procedure

Prepare for Weighing: Allow the vial containing solid Oxfbd02 to equilibrate to room
temperature for at least 60 minutes before opening to prevent condensation of moisture.

o Weigh Oxfbd02: Carefully weigh out the calculated mass (e.g., 2.95 mg) of Oxfbd02 powder
using an analytical balance and place it into a sterile microcentrifuge tube or vial.

¢ Add DMSO: Add the calculated volume of high-purity DMSO (e.g., 1 mL) to the tube
containing the Oxfbd02 powder.

e Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the solid is
completely dissolved. Gentle warming may be used to aid dissolution if necessary.[1]
Visually inspect the solution against a light source to ensure no solid particles remain.

» Aliquot for Storage: To avoid repeated freeze-thaw cycles, divide the stock solution into
smaller, single-use aliquots (e.g., 10-20 L) in sterile microcentrifuge tubes.

o Storage: Store the aliquots in tightly sealed vials at -20°C. Properly label each aliquot with
the compound name, concentration, and date of preparation.

3.5. Storage and Stability
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e Solid Compound: The solid form of Oxfbd02 should be stored at +4°C.[1]

e Stock Solution: Once prepared, DMSO stock solutions should be stored in aliquots at -20°C
and are generally stable for up to one month. It is recommended to prepare fresh solutions
for long-term studies to ensure compound integrity. Avoid long-term storage of solutions.

Visualized Workflow

The following diagram illustrates the workflow for preparing the Oxfbd02 stock solution.
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Caption: Workflow for preparing Oxfbd02 stock solution in DMSO.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b609799?utm_src=pdf-body-img
https://www.benchchem.com/product/b609799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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